Cas no 7253-52-3 ((5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one)

(5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one structure
7253-52-3 structure
Product Name:(5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one
CAS No:7253-52-3
MF:C11H10N2O2S
MW:234.274301052094
CID:977302
PubChem ID:722749
Update Time:2025-04-19

(5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one
    • (5Z)-5-[(4-methoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
    • 5-(4-methoxybenzylidene)-2-thioxo-4-imidazolidinone
    • AC1LF48T
    • AC1Q7FAK
    • CHEMBL1956800
    • MolPort-001-012-742
    • NSC31154
    • NSC684360
    • STOCK1S-58730
    • AKOS001024009
    • 7253-52-3
    • 4-Imidazolidinone, 5-((4-methoxyphenyl)methylene)-2-thioxo-
    • (Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one
    • 5-((4-Methoxyphenyl)methylene)-2-thioxo-4-imidazolidinone
    • Hydantoin, 5-(p-methoxybenzylidene)-2-thio-
    • MLS002639391
    • (5Z)-5-[(4-methoxyphenyl)methylene]-2-thioxo-imidazolidin-4-one
    • NSC-684360
    • NSC-31154
    • SCHEMBL15421317
    • SR-01000389889
    • SCHEMBL15421319
    • 4-Imidazolidinone, 5-[(4-methoxyphenyl)methylene]-2-thioxo-, (5Z)-
    • 95474-45-6
    • SR-01000389889-1
    • NSC 31154
    • Inchi: 1S/C11H10N2O2S/c1-15-8-4-2-7(3-5-8)6-9-10(14)13-11(16)12-9/h2-6H,1H3,(H2,12,13,14,16)/b9-6-
    • InChI Key: XNQUYEHNKGAJNI-TWGQIWQCSA-N
    • SMILES: S=C1NC(/C(=C/C2C=CC(=CC=2)OC)/N1)=O

Computed Properties

  • Exact Mass: 234.04600
  • Monoisotopic Mass: 234.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.672
  • PSA: 82.45000
  • LogP: 1.69800
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